Cas no 428852-66-8 (Benzyl-[4-(2,4-dichloro-phenyl)-thiazol-2-yl]-amine)

• Product Name: Benzyl-[4-(2,4-dichloro-phenyl)-thiazol-2-yl]-amine
• CAS No: 428852-66-8
• MF: C₁₆H₁₂Cl₂N₂S
• MW: 335.250880241394
• CID: 3097165
• PubChem ID: 883407
• Update Time: 2025-04-21

Benzyl-[4-(2,4-dichloro-phenyl)-thiazol-2-yl]-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-[4-(2,4-dichloro-phenyl)-thiazol-2-yl]-amine
• EN300-06610
• 428852-66-8
• UPCMLD0ENAT0518-4876:001
• CS-0220418
• Z48849999
• N-benzyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine
• AKOS001073753
• G34941
• 965-164-6

• Inchi： 1S/C16H12Cl2N2S/c17-12-6-7-13(14(18)8-12)15-10-21-16(20-15)19-9-11-4-2-1-3-5-11/h1-8,10H,9H2,(H,19,20)
• InChI Key： NQPMPMQIXYBZQD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CSC(=N1)NCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 334.0098250Da
• Monoisotopic Mass: 334.0098250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 53.2Ų